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For Immediate Release

This technical guide provides a comprehensive overview of the nuclear properties of

Chromium-52 (⁵²Cr), tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines experimental

methodologies for their determination, and presents visual representations of relevant nuclear

processes.

Chromium-52 is the most abundant and stable isotope of chromium, constituting

approximately 83.789% of naturally occurring chromium.[1] Its stability and well-defined nuclear

properties make it a subject of interest in various scientific fields, including nuclear physics and

geochemistry.

Core Nuclear Properties of Chromium-52
The fundamental nuclear characteristics of Chromium-52 are summarized in the tables below.

These properties are crucial for understanding its behavior in nuclear reactions and its

applications in scientific research.
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General Properties

Symbol ⁵²Cr

Atomic Number (Z) 24

Neutron Number (N) 28

Isotopic Abundance 83.789(18)%[2][3]

Stability Stable[1][2]

Decay Mode Not Applicable

Half-life Not Applicable

Mass and Energy Properties

Atomic Mass 51.940505(3) u[3]

Mass Excess -55.4183 MeV[2]

Binding Energy per Nucleon 8.77597069 MeV[2]

Spin and Electromagnetic Properties

Nuclear Spin (I) 0[4]

Parity (π) +[2]

Nuclear Magnetic Moment (μ/μN) 0[4]

Quadrupole Moment Not Applicable[5]

Nuclear Reaction Properties

Thermal Neutron Capture Cross Section 0.76 ± 0.06 barns[6]

Experimental Determination of Nuclear Properties
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The precise measurement of the nuclear properties of ⁵²Cr relies on a suite of sophisticated

experimental techniques. The following sections detail the methodologies employed for the

determination of key parameters.

Isotopic Abundance and Atomic Mass Determination by
Mass Spectrometry
Principle: Mass spectrometry is the primary technique for determining the isotopic abundance

and precise atomic mass of elements. The method involves ionizing a sample, accelerating the

ions through electric and magnetic fields, and detecting them based on their mass-to-charge

ratio.

Methodology: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

Sample Preparation: A sample of chromium is chemically purified to remove any isobaric

interferences (elements with isotopes of the same mass). The purified chromium is then

introduced into the mass spectrometer, typically as a solution.

Ionization: The sample is introduced into an argon plasma, which is an electrically neutral,

highly ionized gas. The high temperature of the plasma (around 6,000-10,000 K) efficiently

ionizes the chromium atoms, predominantly into singly charged positive ions (Cr⁺).

Ion Acceleration and Focusing: The generated ions are extracted from the plasma and

accelerated by a high voltage. A series of electrostatic lenses then focus the ion beam.

Mass Separation: The accelerated ion beam enters a magnetic sector, where the magnetic

field bends the path of the ions. The radius of curvature of an ion's path is proportional to its

mass-to-charge ratio. This allows for the spatial separation of the different chromium

isotopes.

Detection: A multi-collector system, consisting of an array of Faraday cups, simultaneously

detects the ion beams of the different isotopes. Each Faraday cup measures the ion current

for a specific isotope.

Data Analysis: The ratio of the ion currents measured by the different Faraday cups provides

a precise measurement of the isotopic abundances. The atomic mass is determined by
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precisely measuring the magnetic field and accelerating voltage required to guide the ⁵²Cr

ions to the detector, often using a reference standard for calibration.

Determination of Nuclear Spin and Parity
The nuclear spin and parity of ⁵²Cr are fundamental quantum mechanical properties that

describe the nucleus's intrinsic angular momentum and its behavior under spatial inversion.

Principle: The nuclear shell model provides a theoretical framework for predicting the spin and

parity of nuclei. For an even-even nucleus like ⁵²Cr (24 protons and 28 neutrons), all protons

and neutrons are paired up in their respective energy shells. This pairing results in a total

angular momentum (spin) of 0 and a positive (even) parity.

Experimental Verification: Neutron Diffraction

Neutron Source: A beam of thermal or cold neutrons is generated from a nuclear reactor or a

spallation source.

Sample Interaction: The neutron beam is directed onto a crystalline sample of chromium.

The neutrons interact with the nuclei of the chromium atoms.

Scattering and Diffraction: The neutrons are scattered by the nuclei, and due to the regular

arrangement of atoms in the crystal lattice, a diffraction pattern is produced.

Detection: Neutron detectors are placed at various angles around the sample to measure the

intensity of the scattered neutrons as a function of the scattering angle.

Data Analysis: The analysis of the diffraction pattern provides information about the

arrangement of the atoms in the crystal and, crucially for nuclear properties, can also reveal

information about the nuclear spin states through the spin-dependent component of the

neutron scattering cross-section. For ⁵²Cr, the absence of a magnetic scattering component

in the diffraction pattern is consistent with a nuclear spin of 0.

Nuclear Formation and Stability
Chromium-52 is a stable nucleus, meaning it does not undergo radioactive decay. Its stability

can be understood through the nuclear shell model. It is also the daughter product of the
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radioactive decay of its neighboring isobars, primarily Vanadium-52 and Manganese-52.
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Caption: Formation pathways of stable Chromium-52 from its parent isotopes.

The stability of the ⁵²Cr nucleus is explained by the nuclear shell model, which is analogous to

the electron shell model for atoms. In this model, protons and neutrons occupy discrete energy

levels or "shells." Nuclei with filled shells exhibit exceptional stability.

Chromium-52 has 24 protons and 28 neutrons. The number 28 is a "magic number" in nuclear

physics, corresponding to a filled neutron shell. This filled neutron shell contributes significantly

to the high binding energy and stability of the ⁵²Cr nucleus.
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Caption: Nuclear shell model configuration of Chromium-52.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577009#what-are-the-nuclear-properties-of-
chromium-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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